Cas no 62717-09-3 (Benzoic acid, 4-(octyloxy)-, 4-(1-methylpropyl)phenyl ester)

• Product name: Benzoic acid, 4-(octyloxy)-, 4-(1-methylpropyl)phenyl ester
• CAS No: 62717-09-3
• MF: C₂₅H₃₄O₃
• MW: 382.53566
• CID: 434308
• PubChem ID: 71383514

Benzoic acid, 4-(octyloxy)-, 4-(1-methylpropyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(octyloxy)-, 4-(1-methylpropyl)phenyl ester
• (4-butan-2-ylphenyl) 4-octoxybenzoate
• 62717-09-3
• DTXSID90805824
• 4-(Butan-2-yl)phenyl 4-(octyloxy)benzoate

• Inchi： InChI=1S/C25H34O3/c1-4-6-7-8-9-10-19-27-23-15-13-22(14-16-23)25(26)28-24-17-11-21(12-18-24)20(3)5-2/h11-18,20H,4-10,19H2,1-3H3
• InChI Key： GJWWRQOFZUYXMN-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(C)CC

Computed Properties

• Exact Mass: 382.25092
• Monoisotopic Mass: 382.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53